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Compound of Interest

Compound Name: Isoamyl isovalerate

Cat. No.: B1219995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of isoamyl isovalerate, a

branched-chain ester recognized for its characteristic apple- or banana-like aroma. This

document consolidates its nomenclature, physicochemical properties, and detailed

experimental protocols relevant to its synthesis and analysis. Furthermore, it explores the

biosynthetic pathway of its alcohol precursor, offering a complete profile for research and

development applications.

Nomenclature: Synonyms and Alternative Names
Isoamyl isovalerate is known by a variety of names across different chemical contexts and

industries. A comprehensive list of its synonyms and alternative identifiers is provided below to

aid in literature searches and material sourcing.

IUPAC Name: 3-methylbutyl 3-methylbutanoate[1]

Common Synonyms: Isopentyl isovalerate, Isopentyl isopentanoate, Isoamyl 3-

methylbutanoate, 3-Methylbutyl isovalerate[1][2][3]

Trade and Other Names: Apple essence, Apple oil, Isovaleric acid isoamyl ester, Butanoic

acid, 3-methyl-, 3-methylbutyl ester[1][4][5]

CAS Number: 659-70-1[1][2][3]
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FEMA Number: 2085[1][6]

Physicochemical Properties
A summary of the key quantitative physicochemical properties of isoamyl isovalerate is

presented in the table below. These properties are essential for its handling, formulation, and

analysis.

Property Value Reference

Molecular Formula C₁₀H₂₀O₂ [1][2]

Molecular Weight 172.26 g/mol [1][4]

Appearance Colorless liquid [1][7]

Odor Fruity, apple-like [4][7][8]

Boiling Point 190-191 °C at 760 mmHg [1]

Density 0.851 - 0.857 g/cm³ [1]

Refractive Index 1.411 - 1.414 [1]

Solubility

Soluble in most fixed oils,

slightly soluble in propylene

glycol, insoluble in water.

[1][4]

Experimental Protocols
This section details established methodologies for the synthesis and analysis of isoamyl
isovalerate, providing a foundation for laboratory-scale production and characterization.

Synthesis of Isoamyl Isovalerate
Isoamyl isovalerate can be synthesized through both chemical and enzymatic methods. The

Fischer-Speier esterification is a classic chemical approach, while enzymatic synthesis using

lipases offers a greener alternative.

3.1.1. Chemical Synthesis: Fischer-Speier Esterification
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This method involves the acid-catalyzed reaction of isoamyl alcohol with isovaleric acid.

Reactants and Catalyst:

Isoamyl alcohol (3-methylbutan-1-ol)

Isovaleric acid (3-methylbutanoic acid)

Concentrated sulfuric acid (H₂SO₄) or other acid catalysts like p-toluenesulfonic acid.[5][9]

Procedure:

In a round-bottom flask equipped with a reflux condenser, combine equimolar amounts of

isoamyl alcohol and isovaleric acid.

Carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the

total reactant mass).

Heat the mixture to reflux for 1-2 hours. The reaction progress can be monitored by thin-

layer chromatography (TLC) or gas chromatography (GC).

After cooling, transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with water, a saturated sodium bicarbonate solution

(to neutralize the acid catalyst), and finally with brine.[5]

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium

sulfate).

Isolate the final product, isoamyl isovalerate, by distillation.

3.1.2. Enzymatic Synthesis using Immobilized Lipase

This protocol utilizes an immobilized lipase, such as from Rhizomucor miehei, for the

esterification reaction in an organic solvent.[1][2]

Reactants and Biocatalyst:
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Isoamyl alcohol

Isovaleric acid

Immobilized lipase (e.g., Lipozyme IM-20)[1][2]

Organic solvent (e.g., n-hexane or n-heptane)[1][2]

Procedure:

Dissolve isoamyl alcohol and isovaleric acid in the chosen organic solvent in a sealed

flask. A slight excess of the alcohol is often used to drive the equilibrium towards product

formation.[1]

Add the immobilized lipase to the reaction mixture. The enzyme concentration typically

ranges from 10 to 40 g/L.[1][2]

Incubate the mixture at a controlled temperature, generally between 30-50 °C, with

constant agitation.[1][2]

The reaction time can vary from 24 to 144 hours, depending on the desired conversion.[1]

[2]

Monitor the formation of isoamyl isovalerate using gas chromatography.

After the reaction, the immobilized enzyme can be recovered by simple filtration for

potential reuse.

The solvent is removed under reduced pressure, and the product can be further purified

by vacuum distillation if required.

Analysis of Isoamyl Isovalerate by Gas Chromatography
(GC)
Gas chromatography is a standard method for the qualitative and quantitative analysis of

volatile compounds like isoamyl isovalerate.

Instrumentation:
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Gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass

Spectrometer (MS).[10][11]

Column:

A non-polar or medium-polarity capillary column is typically used, such as one with a

stationary phase of 5% phenyl-methylpolysiloxane (e.g., HP-5) or a polyethylene glycol

phase (e.g., HP-INNOWAX).[12][13]

Typical GC-FID Conditions:

Injector Temperature: 250 °C

Detector Temperature: 250 °C

Carrier Gas: Helium or Hydrogen

Oven Temperature Program: Start at a lower temperature (e.g., 50 °C), hold for a few

minutes, then ramp up to a higher temperature (e.g., 220 °C) at a rate of 5-10 °C/min.

Sample Preparation: Dilute the sample in a suitable solvent like dichloromethane or

hexane before injection.

Data Analysis:

Identification is based on the retention time compared to a known standard.

Quantification is achieved by creating a calibration curve using standards of known

concentrations and measuring the peak area of the analyte.

Biosynthetic Pathway of the Isoamyl Alcohol
Precursor
The isoamyl alcohol component of isoamyl isovalerate is a fusel alcohol derived from the

catabolism of the branched-chain amino acid L-leucine via the Ehrlich pathway.[14] This

metabolic route is particularly active in yeast and other microorganisms.
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Caption: Biosynthesis of Isoamyl Isovalerate Precursor via the Ehrlich Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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